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Compound of Interest

Compound Name: Abieslactone

Cat. No.: B15570922

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the biological activity of
Abieslactone, a triterpenoid lactone isolated from Abies plants. The document focuses on its
extensively studied anticancer properties, detailing the mechanism of action, experimental
protocols, and quantitative data. Furthermore, it addresses the current landscape of research
into its potential anti-inflammatory and antiviral activities, highlighting areas for future
investigation.

Anticancer Activity of Abieslactone

Abieslactone has demonstrated selective and potent cytotoxic effects against human
hepatocellular carcinoma (HCC) cell lines.[1] This section summarizes the key findings related
to its anticancer activity, including quantitative measures of cytotoxicity and the underlying
molecular mechanisms.

Cytotoxicity Against Hepatocellular Carcinoma Cells

Abieslactone exhibits a dose-dependent inhibitory effect on the viability of various human
hepatoma cell lines. The half-maximal inhibitory concentration (IC50) values highlight its
potency and selectivity.
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Cell Line Description IC50 (pM)
Human Hepatocellular

HepG2 ] 9.8
Carcinoma

Human Hepatocellular
SMMC7721 ) 14.3
Carcinoma

Human Hepatocellular
Huh? ) 17.2
Carcinoma

Normal Human Hepatic Cell
QSG7701 Y > 40
ine

Table 1: Cytotoxicity of
Abieslactone against human
hepatoma and normal hepatic

cell lines.[1]

Mechanism of Anticancer Action

Abieslactone's anticancer activity is multifaceted, primarily involving the induction of cell cycle
arrest and apoptosis through intrinsic and ROS-mediated pathways.

Treatment with Abieslactone leads to the accumulation of HCC cells in the G1 phase of the
cell cycle, thereby halting their proliferation. This arrest is orchestrated by the modulation of key
cell cycle regulatory proteins. Abieslactone upregulates the expression of the tumor
suppressor protein p53 and its downstream target, the cyclin-dependent kinase inhibitor p21.[1]
[2] This, in turn, leads to the downregulation of cyclin-dependent kinase 2 (CDK2) and Cyclin
D1, proteins essential for the G1/S phase transition.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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